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Compound of Interest

Compound Name: N,N-Dimethyldodecanamide

Cat. No.: B1294634 Get Quote

Technical Data Sheet: N,N-
Dimethyldodecanamide
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for N,N-Dimethyldodecanamide, a fatty

amide with applications as a solvent, surfactant, and intermediate in chemical synthesis.[1][2]

[3]

Chemical Identification and Formula
N,N-Dimethyldodecanamide, also known as N,N-Dimethyllauramide, is an organic compound

with the systematic IUPAC name N,N-dimethyldodecanamide.[4][5] Its structure consists of a

12-carbon acyl chain (dodecanoyl) attached to a dimethylated nitrogen atom. The established

chemical formula for this compound is C₁₄H₂₉NO.[4][5][6][7][8]

Physicochemical Properties
The fundamental quantitative properties of N,N-Dimethyldodecanamide are summarized

below. These values are foundational for experimental design, formulation development, and

analytical characterization.
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Parameter Value Source(s)

Molecular Formula C₁₄H₂₉NO [4][5][6][7][8]

Molecular Weight 227.39 g/mol [4][9]

227.3862 g/mol [5][6][7]

Exact Mass 227.224914549 Da [4]

CAS Number 3007-53-2 [4][5][7]

Experimental Protocols & Methodology
The determination of the molecular formula and weight is a standard procedure in chemical

characterization, typically involving computational methods based on a known chemical

structure.

3.1. Determination of Molecular Formula

The molecular formula, C₁₄H₂₉NO, is derived directly from the known covalent structure of N,N-
Dimethyldodecanamide. This structure is confirmed through analytical techniques such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The formula represents an

elemental count of 14 carbon atoms, 29 hydrogen atoms, 1 nitrogen atom, and 1 oxygen atom

per molecule.

3.2. Calculation of Molecular Weight

The molecular weight (MW) is a calculated property based on the molecular formula and the

standard atomic weights of its constituent elements. The calculation is performed as follows:

MW = (No. of C atoms × AW of C) + (No. of H atoms × AW of H) + (No. of N atoms × AW of

N) + (No. of O atoms × AW of O)

MW = (14 × 12.011) + (29 × 1.008) + (1 × 14.007) + (1 × 15.999)

MW ≈ 168.154 + 29.232 + 14.007 + 15.999

MW ≈ 227.392 g/mol
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The value of 227.39 g/mol is a computed molecular weight, commonly referenced in chemical

databases like PubChem.[4] The slight variations seen across different sources (e.g., 227.3862

g/mol ) arise from differences in the precision of the atomic weights used in the calculation.[5]

[6][7]

Visualization of a Characterization Workflow
The following diagram illustrates the logical workflow for determining the molecular weight of a

known chemical compound like N,N-Dimethyldodecanamide.
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Result:
227.39 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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